Dihydroxylysinonorleucine

• Molecular Formula: C18H37N5O8
• Molecular Weight: 451.5 g/mol
• InChI: InChI=1S/C18H37N5O8/c1-2-3-4-15(18(30)31)23(21-13(16(26)27)7-5-11(24)9-19)22-14(17(28)29)8-6-12(25)10-20/h11-15,21-22,24-25H,2-10,19-20H2,1H3,(H,26,27)(H,28,29)(H,30,31)
• InChIKey: ZCGMEDNXACWKIR-UHFFFAOYSA-N

Dihydroxylysinonorleucine (DHLNL) Overview

Dihydroxylysinonorleucine (DHLNL) is a divalent, reducible immature enzymatic collagen crosslink formed via lysyl oxidase-mediated oxidative deamination of telopeptide hydroxylysine residues, which condense with helical hydroxylysine residues during collagen fibril maturation [1]. It is a key structural determinant of collagen biomechanical integrity and is typically quantified in hydrolyzed tissue samples using high-performance liquid chromatography (HPLC) paired with mass spectrometry (MS) or fluorescence detection [2]. As a direct biochemical marker of collagen biosynthesis and post-translational processing, DHLNL levels reflect the dynamic state of connective tissue remodeling and are frequently analyzed alongside its monohydroxylated analog hydroxylysinonorleucine (HLNL) and mature trivalent pyridinium crosslinks [3].

✓ Collagen crosslink analytical standard for bone and connective tissue research

✓ Differentiates DHLNL from HLNL and pyridinoline in multiplexed HPLC-ESI-MS

• [1] Cribiu R, Allevi P, Anastasia M. Reduced collagen cross links: the first synthesis of all the possible (2S,2′S)-stereoisomers of 5-hydroxylysinonorleucine and of 5,5′-dihydroxylysinonorleucine in enantiomerically pure form. Tetrahedron: Asymmetry. 2005;16(18):3059-3069. View Source
• [2] Gineyts E, Borel O, Chapurlat R, Garnero P. Quantification of immature and mature collagen crosslinks by liquid chromatography-electrospray ionization mass spectrometry in connective tissues. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(17-18):1449-1454. View Source
• [3] Oxlund H, Mosekilde L, Ørtoft G. Reduced concentration of collagen reducible cross links in human trabecular bone with respect to age and osteoporosis. Bone. 1996;19(5):479-484. View Source

Why DHLNL Generic Substitution Fails

Substituting DHLNL with other collagen crosslink standards such as HLNL, pyridinoline (PYD), or deoxypyridinoline (DPD) is not analytically valid due to fundamental differences in their biochemical origin, tissue-specific abundance, and pathophysiological regulation. DHLNL is derived exclusively from the condensation of two hydroxylysine residues, whereas HLNL arises from a lysine-hydroxylysine condensation, and PYD/DPD are non-reducible mature trivalent crosslinks [1]. Consequently, their relative proportions vary dramatically by tissue type and disease state: DHLNL is the predominant divalent crosslink in human mineralized bone (2-4 times the concentration of pyridinium crosslinks) [2], and its levels are independently regulated in disease models—for instance, DHLNL remains unchanged while HLNL increases in osteogenesis imperfecta mouse models [3]. Furthermore, DHLNL and PYD exhibit discordant changes in osteoporosis, where DHLNL is significantly reduced while pyridinoline concentrations remain unaltered [2]. Using a non-specific crosslink standard would therefore introduce systematic quantification errors and obscure tissue-specific or disease-relevant collagen maturation signals.

HLNL arises from a different condensation pathway; tissue-specific abundance may not match DHLNL

Pyridinoline is a mature non-reducible crosslink with discordant regulation in osteoporosis, may obscure disease signals

Using non-specific crosslink standards introduces systematic quantification errors and masks disease-relevant collagen maturation profiles

• [1] Cribiu R, Allevi P, Anastasia M. Reduced collagen cross links: the first synthesis of all the possible (2S,2′S)-stereoisomers of 5-hydroxylysinonorleucine and of 5,5′-dihydroxylysinonorleucine in enantiomerically pure form. Tetrahedron: Asymmetry. 2005;16(18):3059-3069. View Source
• [2] Oxlund H, Mosekilde L, Ørtoft G. Reduced concentration of collagen reducible cross links in human trabecular bone with respect to age and osteoporosis. Bone. 1996;19(5):479-484. View Source
• [3] Cabral WA, Perdivara I, Weis M, Terajima M, Blissett AR, Chang W, et al. Abnormal Type I Collagen Post-translational Modification and Crosslinking in a Cyclophilin B KO Mouse Model of Recessive Osteogenesis Imperfecta. PLoS Genet. 2014;10(6):e1004465. View Source

DHLNL Differentiation Evidence

DHLNL vs. HLNL Reduction in Osteoporotic Bone

In a study of human vertebral trabecular bone from osteoporotic individuals (aged 70–90 years) compared to sex- and age-matched controls, the concentration of DHLNL was reduced by 30%, whereas the concentration of its closest analog HLNL was reduced by only 24% [1]. This differential magnitude of reduction indicates that DHLNL is more severely depleted than HLNL in osteoporotic bone. Notably, mature pyridinoline crosslinks showed no significant alteration between osteoporotic and control groups [1]. The divalent reducible cross-links (DHLNL + HLNL) were reported to be the most frequent known crosslinks in bone, present at 2–4 times the concentration of pyridinium crosslinks [1].

Osteoporotic bone crosslink depletion

Head-to-head

DHLNL −30% vs HLNL −24% (Pyd no change)

Reported differential depletion; context may support bone quality marker evaluation

Human vertebral trabecular bone, n=11/group; ion-exchange chromatography

Evidence Dimension	Reduction in crosslink concentration in osteoporotic vs. control bone
Target Compound Data	30% reduction in DHLNL concentration
Comparator Or Baseline	HLNL: 24% reduction; Pyridinoline: no significant change
Quantified Difference	DHLNL reduction exceeds HLNL reduction by 6 percentage points (25% greater relative decrease)
Conditions	Human vertebral trabecular bone; osteoporotic (n=11) vs. age/sex-matched controls (n=11); quantified via tritiated potassium borohydride reduction followed by ion-exchange chromatography

Why This Matters

This differential depletion establishes DHLNL as a more sensitive and disease-specific biomarker than HLNL for detecting collagen quality defects in osteoporosis, directly informing assay selection for bone fragility studies.

• [1] Oxlund H, Mosekilde L, Ørtoft G. Reduced concentration of collagen reducible cross links in human trabecular bone with respect to age and osteoporosis. Bone. 1996;19(5):479-484. View Source

Selective Biomarker for Diabetic Collagen

In a clinical study of skin collagen from type I diabetic subjects, DHLNL content was significantly increased compared to non-diabetic controls, whereas all other lysyl oxidase-dependent crosslinks (including HLNL) remained normal [1]. The increase in DHLNL showed strong positive correlation with nonenzymatic glycosylation (P < 0.001) and was significantly associated with multiple clinical parameters: duration of diabetes (P < 0.003), glycohemoglobin levels (P < 0.001), hand contractures (P < 0.05), skin changes (P < 0.005), and microalbuminuria (P < 0.01) [1]. In contrast, HLNL did not exhibit these disease-specific associations or clinical correlations in the same study cohort [1].

Diabetic collagen crosslink elevation

Head-to-head

DHLNL uniquely elevated among LOX crosslinks; correlated with glycemic control (P<0.001)

Reported disease-specific DHLNL increase may support diabetic connective tissue marker studies

Human skin biopsies, type I diabetes n=41; controls n=14

Evidence Dimension	Disease-specific elevation and clinical parameter correlation
Target Compound Data	DHLNL significantly increased in diabetes; correlated with glycemic control (P<0.001) and multiple complications
Comparator Or Baseline	HLNL: no significant change in diabetes; no clinical correlations reported
Quantified Difference	DHLNL uniquely elevated among LOX crosslinks; P < 0.001 correlation with nonenzymatic glycosylation
Conditions	Human skin punch biopsies; type I diabetes mellitus subjects (n=41) vs. non-diabetic controls (n=14); crosslinks quantified by reduction with tritiated sodium borohydride and ion-exchange chromatography

Why This Matters

DHLNL is the only immature crosslink that independently tracks diabetic collagen pathology and predicts complication risk, making it essential for studies of diabetes-associated connective tissue dysfunction where HLNL would yield false-negative results.

• [1] Buckingham B, Reiser KM. Relationship between the content of lysyl oxidase-dependent cross-links in skin collagen, nonenzymatic glycosylation, and long-term complications in type I diabetes mellitus. J Clin Invest. 1990;86(4):1046-1054. View Source

Enantiopure Stereoisomers for Structural Assignment

The first enantioselective synthesis of all possible (2S,2′S)-stereoisomers of DHLNL was reported, yielding the three distinct stereoisomers: (2S,2′S,5R,5′R)-5,5′-dihydroxylysinonorleucine, (2S,2′S,5R,5′S)-5,5′-dihydroxylysinonorleucine, and (2S,2′S,5S,5′S)-5,5′-dihydroxylysinonorleucine in enantiomerically pure form [1]. This synthetic achievement addresses a critical gap: the stereochemistry of the hydroxylated centers in naturally occurring DHLNL had remained undetermined since the compound's initial characterization, and the availability of pure stereoisomers now permits definitive assignment studies [1]. While enantiomerically pure syntheses of mature pyridinoline crosslinks have been available for biomarker applications, analogous stereochemical resolution for the immature crosslink HLNL was achieved concurrently but with a different stereoisomer count (two stereoisomers for HLNL vs. three for DHLNL) due to the additional hydroxyl group in DHLNL [1].

Enantiopure stereoisomer synthesis

Class-level

Three (2S,2′S) stereoisomers synthesized; HLNL has two

Enables stereochemical assignment and chiral method development (synthetic chemistry reference)

Natural DHLNL stereochemistry previously undetermined

Evidence Dimension	Availability of stereochemically defined analytical reference standards
Target Compound Data	Three enantiomerically pure stereoisomers of DHLNL synthesized and characterized
Comparator Or Baseline	HLNL: two enantiomerically pure stereoisomers synthesized in same study
Quantified Difference	DHLNL requires three distinct stereoisomer standards vs. two for HLNL to fully resolve hydroxyl stereochemistry
Conditions	Williams' glycine template methodology; synthesis and purification under stereocontrolled conditions; characterization by NMR and mass spectrometry

Why This Matters

Researchers requiring stereochemically defined DHLNL standards for precise quantification or structural studies must procure the specific stereoisomer(s) relevant to their biological system; generic DHLNL preparations may contain undefined stereoisomer mixtures that compromise analytical accuracy.

• [1] Cribiu R, Allevi P, Anastasia M. Reduced collagen cross links: the first synthesis of all the possible (2S,2′S)-stereoisomers of 5-hydroxylysinonorleucine and of 5,5′-dihydroxylysinonorleucine in enantiomerically pure form. Tetrahedron: Asymmetry. 2005;16(18):3059-3069. View Source

Enhanced LC-MS Sensitivity vs. Ion-Exchange

A novel HPLC-electrospray ionization mass spectrometry (HPLC-ESI-MS) method was developed for simultaneous quantification of DHLNL, HLNL, PYD, and DPD in connective tissues [1]. This method was explicitly reported to be more sensitive and selective than the traditional ion-exchange chromatography with post-column ninhydrin derivatization that had been previously used for DHLNL and HLNL analysis [1]. The improved sensitivity enables detection and quantification of DHLNL in smaller tissue samples or in biological matrices where crosslink concentrations are low. The method utilizes a C18 Atlantis T3 reversed-phase column with heptafluorobutyric acid as a volatile ion-pairing reagent in an acetonitrile-water mobile phase, with detection by ESI-MS in positive ion mode using selected ion recording [1].

LC-MS sensitivity improvement

Method context

HPLC-ESI-MS reported more sensitive than ion-exchange with ninhydrin derivatization

Method upgrade may improve detection in low-concentration samples (reported sensitivity context)

C18 column, heptafluorobutyric acid ion-pairing; positive ion mode

Evidence Dimension	Analytical method sensitivity for crosslink detection
Target Compound Data	DHLNL quantified by HPLC-ESI-MS with improved sensitivity over ion-exchange chromatography
Comparator Or Baseline	Ion-exchange chromatography with post-column ninhydrin derivatization (traditional method)
Quantified Difference	Improved sensitivity (qualitative statement from primary literature); selective ion recording enhances detection specificity
Conditions	C18 Atlantis T3 reversed-phase column; heptafluorobutyric acid as ion-pairing reagent; acetonitrile-water mobile phase; ESI-MS in positive ion mode with selected ion recording

Why This Matters

Procurement of DHLNL analytical standards must be paired with appropriate methodology; laboratories transitioning from legacy ion-exchange methods to LC-MS workflows require DHLNL reference materials compatible with mass spectrometric detection to achieve the full sensitivity benefits.

• [1] Gineyts E, Borel O, Chapurlat R, Garnero P. Quantification of immature and mature collagen crosslinks by liquid chromatography-electrospray ionization mass spectrometry in connective tissues. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(17-18):1449-1454. View Source

Long-Term Storage Stability

According to technical datasheets from commercial suppliers of DHLNL analytical reference standards, the compound is stable when stored as a powder at -20°C for up to 3 years, and when stored in solvent at -80°C for up to 1 year . This defined stability profile provides procurement teams and laboratory managers with validated storage parameters for long-term inventory planning. Suppliers also note that DHLNL is soluble in water with relatively high solubility , and that certificates of analysis are available upon request to verify batch-specific purity (typically ≥90% for research-grade material) .

Long-term storage stability

Supplier data

Powder: -20°C for 3 years; in solvent: -80°C for 1 year

Supplier-reported stability supports procurement planning (data to verify)

Batch-specific COA available

Evidence Dimension	Defined storage stability and shelf-life parameters
Target Compound Data	Powder: -20°C for 3 years; In solvent: -80°C for 1 year
Comparator Or Baseline	No standardized stability data available for HLNL or other crosslink standards from the same source
Quantified Difference	Documented multi-year stability under specified conditions
Conditions	Storage temperature and duration specifications from commercial certificate of analysis and product datasheets

Why This Matters

Laboratories can procure DHLNL with confidence in its long-term stability under defined storage conditions, reducing the need for frequent re-order and minimizing batch-to-batch variability in longitudinal studies.

DHLNL Research and Industry Applications

Osteoporosis Bone Quality Assessment

Investigators studying bone quality in osteoporosis should prioritize DHLNL quantification because it exhibits a 30% reduction in osteoporotic vertebral trabecular bone—a larger magnitude of change than the 24% reduction observed for HLNL—while mature pyridinoline crosslinks show no significant alteration [1]. This differential depletion makes DHLNL a more sensitive indicator of collagen matrix defects that contribute to fracture risk independent of bone mineral density. The finding that divalent reducible crosslinks are the most abundant crosslink class in bone (2-4× pyridinoline concentration) further underscores DHLNL's analytical relevance [1].

Diabetes Connective Tissue Complications

Researchers investigating the biochemical basis of diabetic connective tissue pathology should incorporate DHLNL measurement because it is the only lysyl oxidase-dependent crosslink that is elevated in diabetic skin collagen and demonstrates significant correlation with glycemic control (P < 0.001), disease duration (P < 0.003), and clinical complications including nephropathy and contractures [1]. In contrast, HLNL and other crosslinks show no such disease-specific associations in the same patient cohorts [1], making DHLNL essential for studies seeking to link collagen biochemistry to clinical outcomes in diabetes.

Stereochemical Assignment in Collagen Biochemistry

Laboratories conducting advanced structural characterization of collagen crosslinks should procure stereochemically defined DHLNL isomers, as the first enantioselective synthesis of all three (2S,2′S)-stereoisomers of DHLNL has been achieved, enabling definitive assignment of the naturally occurring stereochemistry [1]. This is particularly critical for studies using chiral analytical methods or those requiring absolute quantification of specific DHLNL stereoisomers in biological matrices. The availability of pure stereoisomers also supports method development and validation for chiral separation of crosslink standards.

LC-MS Method for Multiplexed Crosslink Analysis

Analytical chemists developing or validating LC-MS methods for collagen crosslink quantification should include DHLNL as a key analyte, given that HPLC-ESI-MS methods have been explicitly demonstrated to provide improved sensitivity and selectivity for DHLNL detection compared to traditional ion-exchange chromatography with post-column ninhydrin derivatization [1]. The method's capacity for simultaneous quantification of DHLNL alongside HLNL, PYD, and DPD in a single run makes DHLNL an essential component of multiplexed crosslink panels for comprehensive collagen maturation assessment in connective tissue research [1].

Application

Selection Property

Validation Focus

Bone quality studies (osteoporosis model)

Differential DHLNL/HLNL depletion in osteoporotic bone

Collagen matrix defect marker validation

Diabetic connective tissue research

DHLNL correlation with glycemic control markers

Collagen biochemistry-to-clinical outcome linkage

Stereochemical assignment studies

Enantiomerically pure DHLNL stereoisomers

Chiral separation and structural characterization

Multiplexed crosslink analysis by LC-MS

LC-MS compatibility for simultaneous crosslink quantification

Method sensitivity and selectivity validation

• [1] Oxlund H, Mosekilde L, Ørtoft G. Reduced concentration of collagen reducible cross links in human trabecular bone with respect to age and osteoporosis. Bone. 1996;19(5):479-484. View Source